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Compound of Interest

Compound Name: Yadanzioside C

Cat. No.: B15592147

For Researchers, Scientists, and Drug Development Professionals

Abstract

Yadanzioside C, a quassinoid glycoside extracted from Brucea javanica, has demonstrated
potential as an antileukemic agent. Proper preparation and storage of Yadanzioside C stock
solutions are critical for accurate and reproducible experimental results. This document
provides a detailed protocol for the preparation of a 10 mM stock solution of Yadanzioside C in
dimethyl sulfoxide (DMSO), along with application notes on its use in cell-based assays,
stability, and storage.

Yadanzioside C Properties

A summary of the key chemical properties of Yadanzioside C is presented in the table below
for easy reference.
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Property Value

Molecular Formula C34H46017

Molecular Weight 726.72 g/mol

CAS Number 95258-16-5

Appearance White to off-white solid

Solubility Soluble in DMSO, Pyridine, Methanol,

Ethanol[1]

Experimental Protocols
Materials

Yadanzioside C powder

Anhydrous or cell culture grade Dimethyl Sulfoxide (DMSO)
Sterile microcentrifuge tubes (e.g., 1.5 mL)

Pipettes and sterile pipette tips

Analytical balance

Vortex mixer

Water bath sonicator (optional)

Preparation of a 10 mM Yadanzioside C Stock Solution

n DMSO

This protocol describes the preparation of a 10 mM stock solution of Yadanzioside C in
DMSO.

Calculation:

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.researchgate.net/figure/IC-50-values-of-three-approved-leukemic-drugs-daunorubicin-cytarabine-and-venetoclax_tbl1_364438140
https://www.benchchem.com/product/b15592147?utm_src=pdf-body
https://www.benchchem.com/product/b15592147?utm_src=pdf-body
https://www.benchchem.com/product/b15592147?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15592147?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

To prepare a 10 mM stock solution, the required mass of Yadanzioside C can be calculated
using the following formula:

Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/g)
For 1 mL (0.001 L) of a 10 mM (0.010 mol/L) solution:

Mass (mg) = 0.010 mol/L x 0.001 L x 726.72 g/mol x 1000 mg/g = 7.27 mg
Procedure:

» Equilibration: Before opening, allow the vial of Yadanzioside C powder to equilibrate to room
temperature for at least 30 minutes to prevent condensation of moisture.

e Weighing: Carefully weigh out 7.27 mg of Yadanzioside C powder using an analytical
balance and transfer it to a sterile microcentrifuge tube.

¢ Dissolution:

o Add 1 mL of anhydrous or cell culture grade DMSO to the microcentrifuge tube containing
the Yadanzioside C powder.

o Vortex the solution for 1-2 minutes to facilitate dissolution.

o Visually inspect the solution to ensure there are no visible particles. If the compound does
not fully dissolve, sonicate the solution in a water bath for 10-15 minutes.

e Storage:

o Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes
to avoid repeated freeze-thaw cycles.

o Store the aliquots at -20°C for long-term storage (up to 6 months) or at 4°C for short-term
use (up to 2 weeks).[2]

Application Notes
Use in Cell-Based Assays
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The prepared Yadanzioside C stock solution can be used in various in vitro assays to study its
biological activity. When diluting the stock solution in aqueous media for cell-based
experiments, it is crucial to ensure that the final concentration of DMSO is non-toxic to the cells,
typically below 0.5%. A vehicle control (media with the same final concentration of DMSQO)
should always be included in the experimental design.

While specific ICso values for Yadanzioside C in leukemia cell lines are not readily available in
the literature, related quassinoids from Brucea javanica have shown cytotoxicity against murine
leukemia cells (P-388) in the low microgram per milliliter range. For instance, javanicosides J
and K exhibited ICso values of 2.3 and 1.6 pg/mL, respectively. Furthermore, an emulsion of the
seed oil from Brucea javanica, which contains Yadanzioside C, showed an ICso value of 329.9
pg/mL in Jurkat cells. Based on this, a starting concentration range of 1-10 uM for
Yadanzioside C in initial screening assays is recommended, with further optimization based on
experimental results.

Stability and Storage

Proper storage is critical to maintain the biological activity of the Yadanzioside C stock
solution.

e Long-term Storage: For long-term storage, the DMSO stock solution should be kept at -20°C,
where it is expected to be stable for several months.[2] Some sources suggest storage at
-80°C for up to 6 months for similar compounds.

e Short-term Storage: For frequent use, the solution can be stored at 4°C for up to two weeks.

[2]

o Freeze-Thaw Cycles: Repeated freeze-thaw cycles should be avoided as they can lead to
degradation of the compound. Aliquoting the stock solution into single-use vials is highly
recommended.

 Light Sensitivity: It is good practice to protect the stock solution from prolonged exposure to
light.

Signaling Pathway
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Yadanzioside C is a major constituent of the seed oil of Brucea javanica. Studies have shown
that Brucea javanica oil emulsion induces apoptosis in acute lymphocytic leukemia Jurkat cells
through the PI3K/Akt signaling pathway. The proposed mechanism involves the inhibition of Akt
activation, which in turn leads to the upregulation of its downstream targets, p53 and FoxO1,
initiating apoptosis.

Yadanzioside C

Apoptosis

Click to download full resolution via product page
Caption: Proposed signaling pathway of Yadanzioside C in leukemia cells.

Experimental Workflow

The following diagram outlines the general workflow for preparing the Yadanzioside C stock
solution and its application in cell-based assays.
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Caption: Workflow for Yadanzioside C stock solution preparation and use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b15592147?utm_src=pdf-custom-synthesis
https://www.researchgate.net/figure/IC-50-values-of-three-approved-leukemic-drugs-daunorubicin-cytarabine-and-venetoclax_tbl1_364438140
https://pmc.ncbi.nlm.nih.gov/articles/PMC9476775/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9476775/
https://www.benchchem.com/product/b15592147#yadanzioside-c-stock-solution-preparation-with-dmso
https://www.benchchem.com/product/b15592147#yadanzioside-c-stock-solution-preparation-with-dmso
https://www.benchchem.com/product/b15592147#yadanzioside-c-stock-solution-preparation-with-dmso
https://www.benchchem.com/product/b15592147#yadanzioside-c-stock-solution-preparation-with-dmso
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15592147?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15592147?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15592147?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

